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Compound of Interest

Compound Name: 3,5-Dichloro-2-methylthioanisole

Cat. No.: B1458766

An extensive search for technical information, including a specific CAS number, for the
compound 3,5-Dichloro-2-methylthioanisole has yielded no definitive results. This suggests
that the compound is not well-documented in publicly accessible scientific literature,
commercial chemical databases, or regulatory inventories.

Researchers, scientists, and drug development professionals should be aware that while
structurally related compounds are documented, data specifically for 3,5-Dichloro-2-
methylthioanisole is not currently available.

Closely Related Compound: 3,5-Dichlorothioanisole

A structurally similar compound, 3,5-Dichlorothioanisole (also known as 1,3-dichloro-5-
(methylthio)benzene), has been identified with the CAS number 68121-46-0. This compound
lacks the methyl group at the 2-position of the benzene ring that is specified in the requested
compound. Information for 3,5-Dichlorothioanisole is available and is presented here for
informational purposes, in the event of a potential misidentification of the target compound.

Physicochemical Properties of 3,5-
Dichlorothioanisole
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Property Value Reference
CAS Number 68121-46-0 [11[2]
Molecular Formula C7HeCl2S [1]
Molecular Weight 193.09 g/mol [1]
Appearance White to yellow liquid [1]

Purity >98.0% (GC) [1]

Boiling Point 262-263 °C

Density 1.349 g/mL at 25 °C

Refractive Index

n20/D 1.613

It is crucial to note that the above data pertains to 3,5-Dichlorothioanisole and not 3,5-

Dichloro-2-methylthioanisole.

Experimental Data and Protocols

No experimental protocols or signaling pathway information could be retrieved for 3,5-

Dichloro-2-methylthioanisole due to the absence of literature citing this specific compound.

Logical Workflow for Compound Identification

The process to ascertain the availability of data for the requested compound followed a logical

progression, as illustrated by the diagram below.
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Workflow for Compound Data Retrieval

User Request:
Technical Guide for
3,5-Dichloro-2-methylthioanisole

Search for CAS Number
of 3,5-Dichloro-2-methylthioanisole

No Match Identified Similar Structure

Identified Related Compound:
No Direct CAS Number Found 3,5-Dichlorothioanisole
(CAS: 68121-46-0)

Search for Technical Data:
- Physicochemical Properties
- Experimental Protocols
- Signaling Pathways

No Technical Data Found for
3,5-Dichloro-2-methylthioanisole

Conclusion:
Data for the requested compound
is unavailable.

Click to download full resolution via product page

Workflow for assessing the availability of chemical data.
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In conclusion, a comprehensive search did not yield the necessary information to construct a
technical guide on 3,5-Dichloro-2-methylthioanisole. Professionals seeking information on
this specific molecule should consider the possibility of it being a novel or less-characterized
compound. Further investigation through chemical synthesis and analytical characterization
would be required to establish its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

